Cas no 2139037-22-0 (1-Methyl-4-(trifluoroacetyl)piperazine-2-carboxylic acid)

• Product Name: 1-Methyl-4-(trifluoroacetyl)piperazine-2-carboxylic acid
• CAS No: 2139037-22-0
• MF: C₈H₁₁F₃N₂O₃
• MW: 240.179752588272
• CID: 6143025
• PubChem ID: 165938913
• Update Time: 2025-07-18

1-Methyl-4-(trifluoroacetyl)piperazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6321015
• 1-methyl-4-(trifluoroacetyl)piperazine-2-carboxylic acid
• 2139037-22-0
• 1-Methyl-4-(trifluoroacetyl)piperazine-2-carboxylic acid

• Inchi： 1S/C8H11F3N2O3/c1-12-2-3-13(4-5(12)6(14)15)7(16)8(9,10)11/h5H,2-4H2,1H3,(H,14,15)
• InChI Key： OMPOTJHJLDDAJV-UHFFFAOYSA-N
• SMILES： FC(C(N1CCN(C)C(C(=O)O)C1)=O)(F)F

Computed Properties

• Exact Mass: 240.07217670g/mol
• Monoisotopic Mass: 240.07217670g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 60.8Ų

Additional information on 1-Methyl-4-(trifluoroacetyl)piperazine-2-carboxylic acid

Professional Introduction to 1-Methyl-4-(trifluoroacetyl)piperazine-2-carboxylic Acid (CAS No. 2139037-22-0)

1-Methyl-4-(trifluoroacetyl)piperazine-2-carboxylic acid, identified by its CAS number 2139037-22-0, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperazine class of heterocyclic amines, which are widely recognized for their diverse biological activities and potential applications in drug development. The presence of a trifluoroacetyl group at the 4-position and a carboxylic acid moiety at the 2-position introduces unique chemical properties that make this molecule of particular interest for synthetic and pharmacological investigations.

The structural features of 1-Methyl-4-(trifluoroacetyl)piperazine-2-carboxylic acid contribute to its potential utility in the design of novel therapeutic agents. The trifluoroacetyl group, characterized by its electron-withdrawing nature, can influence the electronic properties of the molecule, thereby affecting its interactions with biological targets. This modification is often employed in medicinal chemistry to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles. Additionally, the carboxylic acid functionality provides a site for further derivatization, allowing for the creation of more complex derivatives with tailored biological activities.

In recent years, there has been growing interest in exploring the pharmacological potential of piperazine derivatives, particularly those incorporating fluorinated acyl groups. Studies have demonstrated that such compounds can exhibit a range of biological effects, including antiviral, anti-inflammatory, and central nervous system (CNS) activities. The introduction of fluorine atoms into molecular structures is known to enhance lipophilicity and binding affinity, making these compounds attractive candidates for drug discovery programs. For instance, fluorinated piperazines have been investigated for their role in modulating neurotransmitter receptors and ion channels, which are critical targets in the treatment of neurological disorders.

The synthesis of 1-Methyl-4-(trifluoroacetyl)piperazine-2-carboxylic acid involves multi-step organic transformations that require precise control over reaction conditions. The trifluoroacetyl group is typically introduced via reductive amination or acylation reactions, while the carboxylic acid functionality can be obtained through hydrolysis or oxidation processes. Advanced synthetic methodologies, such as flow chemistry and catalytic processes, have been employed to improve yield and purity. These techniques are essential for producing high-quality intermediates that meet the stringent requirements of pharmaceutical research.

One of the most compelling aspects of 1-Methyl-4-(trifluoroacetyl)piperazine-2-carboxylic acid is its potential as a building block for more complex drug candidates. Researchers have leveraged this compound to develop novel molecules with enhanced efficacy and reduced side effects. For example, derivatives of this compound have been explored as potential treatments for infectious diseases caused by viruses that target CNS pathways. The ability to modify specific functional groups allows chemists to fine-tune the properties of these molecules, leading to improved pharmacological profiles.

The biological evaluation of 1-Methyl-4-(trifluoroacetyl)piperazine-2-carboxylic acid has revealed promising results in preclinical studies. In vitro assays have demonstrated its ability to interact with various protein targets, including enzymes and receptors involved in signal transduction pathways. These interactions suggest potential therapeutic applications in areas such as oncology and immunology. Furthermore, animal models have shown that derivatives of this compound can modulate neural activity without significant toxicity, indicating a favorable safety profile.

The development of new synthetic routes for 1-Methyl-4-(trifluoroacetyl)piperazine-2-carboxylic acid continues to be an active area of research. Innovations in synthetic methodology not only improve efficiency but also enable access to novel derivatives with unique properties. Techniques such as transition metal catalysis and biocatalysis have been explored to streamline production processes while maintaining high levels of selectivity and yield. These advancements are crucial for facilitating further exploration of this compound's pharmacological potential.

The future prospects for 1-Methyl-4-(trifluoroacetyl)piperazine-2-carboxylic acid are promising, with ongoing studies aimed at uncovering new biological activities and optimizing its therapeutic applications. Collaborative efforts between chemists and biologists are essential for translating laboratory findings into clinical treatments that address unmet medical needs. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in the development of next-generation pharmaceuticals.